Cas no 694436-27-6 (Methanone, phenyl[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-)

• Product Name: Methanone, phenyl[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-
• CAS No: 694436-27-6
• MF: C₂₀H₁₄N₂OS
• MW: 330.402963161469
• CID: 1736788
• Update Time: 2024-11-18

Methanone, phenyl[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C20H14N2OS/c23-20(15-8-3-1-4-9-15)17-14-22(16-10-5-2-6-11-16)21-19(17)18-12-7-13-24-18/h1-14H
• InChI Key： YZFLPPXAJKPNPM-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(C1=CN(C2=CC=CC=C2)N=C1C1SC=CC=1)=O

Computed Properties

• Exact Mass: 330.08282

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 540.3±40.0 °C(Predicted)
• PSA: 34.89
• pka: -3.07±0.10(Predicted)